Cas no 190660-95-8 (Methyl 3-(Morpholinomethyl)benzoate)

• Product Name: Methyl 3-(Morpholinomethyl)benzoate
• CAS No: 190660-95-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD07772832
• CID: 115837
• PubChem ID: 437850
• Update Time: 2025-05-21

Methyl 3-(Morpholinomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(morpholinomethyl)benzoate
• Benzoic acid,3-(4-morpholinylmethyl)-, methyl ester
• Methyl 3-(Morpholin-4-Ylmethyl)Benzoate
• 3-morpholin-4-ylmethyl-benzoic acid methyl ester
• Benzoic acid, 3-(4-morpholinylmethyl)-, methyl ester
• methyl 3-[(morpholin-4-yl)methyl]benzoate
• YLFWRCNFZKUNOE-UHFFFAOYSA-N
• Methyl3-(Morpholinomethyl)benzoate
• SBB098431
• RP05685
• TRA0058225
• SY005959
• AB1000637
• Y8106
• 190660-95-8
• DTXSID90331370
• AKOS015950569
• MFCD07772832
• CS-0449407
• Z54750022
• FT-0734420
• A880402
• TS-00659
• SCHEMBL1013481
• W-206407
• DB-014241
• Methyl 3-(Morpholinomethyl)benzoate

• MDL： MFCD07772832
• Inchi： 1S/C13H17NO3/c1-16-13(15)12-4-2-3-11(9-12)10-14-5-7-17-8-6-14/h2-4,9H,5-8,10H2,1H3
• InChI Key： YLFWRCNFZKUNOE-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C(=O)OC)C=2)CC1

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: 46 °C
• Boiling Point: 341.2℃at760mmHg
• Flash Point: 160.1℃
• Refractive Index: 1.543
• PSA: 38.77000
• LogP: 1.24330
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 3-(Morpholinomethyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3259
• Hazard Category Code： 22-34
• Safety Instruction： 22-26-45-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-(Morpholinomethyl)benzoate

Methyl 3-(Morpholinomethyl)benzoate: A Comprehensive Overview

Methyl 3-(Morpholinomethyl)benzoate, with the CAS number 190660-95-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Methyl 3-(Morpholinomethyl)benzoate, has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research findings.

The chemical structure of Methyl 3-(Morpholinomethyl)benzoate is characterized by a benzoate ester group attached to a morpholine moiety. The morpholine ring, a six-membered heterocyclic structure containing one oxygen atom and two nitrogen atoms, contributes to the compound's stability and reactivity. The ester group, on the other hand, plays a crucial role in determining its solubility and compatibility with various solvents. This combination makes Methyl 3-(Morpholinomethyl)benzoate an ideal candidate for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of Methyl 3-(Morpholinomethyl)benzoate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their bioavailability and reducing side effects. The compound's ability to form stable complexes with drug molecules has been attributed to its unique molecular interactions, which include hydrogen bonding and van der Waals forces.

In the realm of materials science, Methyl 3-(Morpholinomethyl)benzoate has been investigated for its role in the synthesis of novel polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of materials with improved mechanical properties and thermal stability. These findings have opened new avenues for its application in industries such as electronics, automotive, and aerospace.

The synthesis of Methyl 3-(Morpholinomethyl)benzoate involves a multi-step process that typically begins with the preparation of the morpholine derivative. Recent advancements in catalytic techniques have enabled chemists to achieve higher yields and better purity levels. For instance, the use of transition metal catalysts has significantly streamlined the reaction process, making it more efficient and cost-effective.

From an environmental standpoint, Methyl 3-(Morpholinomethyl)benzoate has been studied for its biodegradability and eco-friendliness. Research indicates that under controlled conditions, the compound can undergo complete degradation without leaving harmful residues. This property makes it a promising candidate for use in sustainable chemical processes.

In conclusion, Methyl 3-(Morpholinomethyl)benzoate (CAS No: 190660-95-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent research breakthroughs, positions it as a key player in the development of innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new possibilities, this compound is poised to make significant contributions to both academic research and industrial applications.